Cas no 59794-34-2 (2-(2-sulfanylidene-2,3-dihydro-1,3-benzothiazol-3-yl)acetic Acid)

• Product Name: 2-(2-sulfanylidene-2,3-dihydro-1,3-benzothiazol-3-yl)acetic Acid
• CAS No: 59794-34-2
• MF: C₉H₇NO₂S₂
• MW: 225.28737950325
• MDL: MFCD00226290
• CID: 383923
• Update Time: 2025-04-19

2-(2-sulfanylidene-2,3-dihydro-1,3-benzothiazol-3-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Benzothiazoleaceticacid, 2-thioxo-
• 2-Thioxo-1,3-Benzothiazole-3(2H)acetic acid
• 3-Benzothiazolineaceticacid, 2-thioxo- (7CI)
• NSC 522074
• 2-(2-sulfanylidene-2,3-dihydro-1,3-benzothiazol-3-yl)acetic Acid

• MDL： MFCD00226290
• Inchi： 1S/C9H7NO2S2/c11-8(12)5-10-6-3-1-2-4-7(6)14-9(10)13/h1-4H,5H2,(H,11,12)
• InChI Key： GFQJZSIWWOBJKT-UHFFFAOYSA-N
• SMILES： S1C(N(CC(=O)O)C2C=CC=CC1=2)=S

Computed Properties

• Exact Mass: 224.99191
• Monoisotopic Mass: 224.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.6
• Boiling Point: 442.8°Cat760mmHg
• Flash Point: 221.6°C
• PSA: 40.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives